Cas no 1803856-35-0 (2-(Difluoromethyl)-5-ethylbenzo[d]oxazole)

• Product Name: 2-(Difluoromethyl)-5-ethylbenzo[d]oxazole
• CAS No: 1803856-35-0
• MF: C₁₀H₉F₂NO
• MW: 197.181369543076
• CID: 4819875
• Update Time: 2025-05-20

2-(Difluoromethyl)-5-ethylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-ethylbenzo[d]oxazole

• Inchi： 1S/C10H9F2NO/c1-2-6-3-4-8-7(5-6)13-10(14-8)9(11)12/h3-5,9H,2H2,1H3
• InChI Key： CUAOPDNRMGKWOO-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=C(C=CC=2O1)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Additional information on 2-(Difluoromethyl)-5-ethylbenzo[d]oxazole

Introduction to 2-(Difluoromethyl)-5-ethylbenzo[d]oxazole (CAS No. 1803856-35-0)

2-(Difluoromethyl)-5-ethylbenzo[d]oxazole, with the CAS number 1803856-35-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzo[d]oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of 2-(Difluoromethyl)-5-ethylbenzo[d]oxazole make it a promising candidate for various therapeutic applications.

The presence of the difluoromethyl group and the ethyl substituent in the molecular structure of 2-(Difluoromethyl)-5-ethylbenzo[d]oxazole significantly influences its physicochemical properties and biological activity. The difluoromethyl group, in particular, is known to enhance metabolic stability and improve pharmacokinetic profiles, making this compound an attractive target for drug development. Recent studies have shown that compounds with similar structural motifs exhibit potent activity against various targets, including enzymes and receptors involved in disease pathways.

In the context of medicinal chemistry, 2-(Difluoromethyl)-5-ethylbenzo[d]oxazole has been investigated for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of research has been its activity against cancer cells. Studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action is believed to involve the modulation of signaling pathways that are critical for cell proliferation and survival.

Beyond its anticancer properties, 2-(Difluoromethyl)-5-ethylbenzo[d]oxazole has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have anti-inflammatory effects, making it a potential candidate for treating inflammatory diseases such as arthritis. The anti-inflammatory activity is thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes.

The pharmacokinetic properties of 2-(Difluoromethyl)-5-ethylbenzo[d]oxazole have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site and exert its therapeutic effects without causing significant toxicity.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-(Difluoromethyl)-5-ethylbenzo[d]oxazole. Early-phase clinical trials have demonstrated promising results, with the compound showing good tolerability and a favorable safety profile. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In addition to its therapeutic applications, 2-(Difluoromethyl)-5-ethylbenzo[d]oxazole has also been explored for its use in chemical biology research. The compound's unique structure makes it a valuable tool for probing biological processes and understanding disease mechanisms at a molecular level. Researchers are using this compound to study protein-protein interactions, enzyme inhibition, and signaling pathways, which can provide insights into new drug targets and therapeutic strategies.

The synthesis of 2-(Difluoromethyl)-5-ethylbenzo[d]oxazole has been optimized to ensure high yields and purity levels. Various synthetic routes have been developed, each with its own advantages in terms of efficiency and scalability. These synthetic methods are crucial for producing sufficient quantities of the compound for both research and clinical use.

In conclusion, 2-(Difluoromethyl)-5-ethylbenzo[d]oxazole (CAS No. 1803856-35-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for future advancements in drug discovery and development.